Cas no 62067-18-9 (1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate)

62067-18-9 structure
Product name:1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate
1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate
- acetic acid,2-phenylmethoxypropane-1,3-diol
- 62067-18-9
- DTXSID40812200
- Acetic acid--2-(benzyloxy)propane-1,3-diol (1/1)
-
- Inchi: InChI=1S/C10H14O3.C2H4O2/c11-6-10(7-12)13-8-9-4-2-1-3-5-9;1-2(3)4/h1-5,10-12H,6-8H2;1H3,(H,3,4)
- InChI Key: CPGLJDZUDNRUNJ-UHFFFAOYSA-N
- SMILES: CC(=O)O.C1=CC=C(C=C1)COC(CO)CO
Computed Properties
- Exact Mass: 242.11544
- Monoisotopic Mass: 242.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 86.99
1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate Related Literature
-
Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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